Amfenac Sodium Salt
Description
CAS Number: 61618-27-7 (monohydrate)
Scientific Research Applications
1. Temporomandibular Joint Pain Management
Amfenac Sodium has been clinically evaluated for its effectiveness in managing pain associated with temporomandibular arthrosis. It has shown notable improvements in joint pain and mouth opening limitations in patients (Shibata et al., 1988).
2. Impact on Polymorphonuclear Leukocytes
Research has demonstrated that Amfenac Sodium inhibits both the release of lysosomal enzymes and the aggregation of polymorphonuclear leukocytes (PMNs), indicating its potential anti-inflammatory action (Matsumoto et al., 1982).
3. Inhibitory Effects on Superoxide Generation
Amfenac Sodium significantly inhibits the generation of superoxide anion in rat polymorphonuclear leukocytes, suggesting a mechanism of action that blocks the activation of NADPH-oxidase in these cells (Yuda et al., 1991).
4. Analgesic Properties
Studies have shown that Amfenac Sodium possesses potent analgesic effects comparable to morphine, particularly in suppressing hindlimb flexor reflexes in rats, indicating its potential use in pain management (Hiranuma et al., 1988).
5. Role in Ophthalmology
Amfenac and its derivatives have been explored for use in ophthalmology, particularly in the treatment of postoperative inflammation following cataract extraction. Its selectivity for COX-2 and its ability to penetrate ocular tissues make it a promising candidate for ocular therapeutic applications (Carreño et al., 2012).
6. Drug Release Optimization
The application of experimental design methodology in the development and optimization of drug release methods for drugs like Diclofenac Sodium, which shares a similar profile with Amfenac, highlights the potential for enhancing drug delivery mechanisms (Kincl et al., 2005).
7. Pharmacokinetics and Metabolism
Studies focusing on the simultaneous determination of Amfenac Sodium and its metabolite in human plasma through high-performance liquid chromatography have provided insights into its pharmacokinetics and metabolism (Kato et al., 1993).
properties
Product Name |
Amfenac Sodium Salt |
|---|---|
Molecular Formula |
C15H12NNaO3 |
Molecular Weight |
277.25 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
